Cas no 79641-88-6 (1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one)

• Product Name: 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one
• CAS No: 79641-88-6
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 1117931
• PubChem ID: 301260
• Update Time: 2025-11-02

1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one
• NSC177850
• starbld0040576
• 2-hydroxy-3-methyl-1,2-dihydropyrrol-5-one
• 5-hydroxy-4-methyl-2,5-dihydro-1H-pyrrol-2-one
• 5-hydroxy-4-methyl-1,5-dihydro-2H-pyrrol-2-one
• EN300-6492869
• SCHEMBL12892160
• 2H-Pyrrol-2-one,5-dihydro-5-hydroxy-4-methyl-, (-)-
• AKOS006347265
• 79641-88-6
• NSC-177850

• Inchi： 1S/C5H7NO2/c1-3-2-4(7)6-5(3)8/h2,5,8H,1H3,(H,6,7)
• InChI Key： CYAOUMDYSMFSPI-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(N1)=O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines

Additional information on 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one

Comprehensive Overview of 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one (CAS No. 79641-88-6)

1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one (CAS No. 79641-88-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to as a pyrrolone derivative, is characterized by a five-membered lactam ring with hydroxyl and methyl substituents. Its molecular formula is C₅H₇NO₂, and it exhibits a molecular weight of 113.11 g/mol. Researchers are particularly interested in its potential applications in drug development, especially as a building block for bioactive molecules.

The compound's hydroxyl group and lactam ring make it a versatile intermediate in organic synthesis. Recent studies have explored its role in the design of antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for novel therapeutics. In the context of green chemistry, 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one has been investigated for its compatibility with eco-friendly synthetic routes, addressing the industry's shift toward sustainable practices.

One of the most frequently asked questions about 79641-88-6 is its solubility and stability under various conditions. The compound is moderately soluble in polar solvents like water and ethanol, which enhances its utility in aqueous-phase reactions. Stability studies indicate that it remains intact under ambient conditions but may degrade under prolonged exposure to strong acids or bases. These properties are critical for researchers optimizing reaction conditions for high-yield synthesis.

In the realm of medicinal chemistry, 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one has been identified as a precursor for N-heterocyclic scaffolds, which are prevalent in FDA-approved drugs. Its structural motif is analogous to that of natural products with reported biological activities, sparking interest in its potential as a lead compound for new drug candidates. Recent publications highlight its role in the synthesis of kinase inhibitors, a hot topic in oncology research.

From an analytical perspective, the compound's characterization involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm its purity and identity, ensuring reproducibility in research applications. The demand for high-purity 79641-88-6 has increased, driven by its expanding use in preclinical studies and material science.

Another trending topic is the compound's potential in cosmetic formulations. Its hydroxy-pyrrolone structure suggests possible applications as a skin-conditioning agent or antioxidant, though further toxicological studies are needed. This aligns with consumer interest in clean beauty and science-backed skincare ingredients.

In summary, 1,5-dihydro-5-hydroxy-4-methyl-2H-Pyrrol-2-one (CAS No. 79641-88-6) is a multifaceted compound with promising applications across pharmaceuticals, green chemistry, and cosmetics. Its structural features and reactivity continue to inspire innovation, making it a subject of ongoing research and commercial interest.